Cas no 123392-12-1 (4-Pyrimidinamine,2,2'-[1,3-propanediylbis(thio)]bis- (9CI))
123392-12-1 structure
Product Name:4-Pyrimidinamine,2,2'-[1,3-propanediylbis(thio)]bis- (9CI)
CAS No:123392-12-1
MF:C11H14N6S2
MW:294.399057865143
CID:172331
PubChem ID:3078954
Update Time:2025-04-19
4-Pyrimidinamine,2,2'-[1,3-propanediylbis(thio)]bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinamine,2,2'-[1,3-propanediylbis(thio)]bis- (9CI)
- 2-[3-(4-aminopyrimidin-2-yl)sulfanylpropylsulfanyl]pyrimidin-4-amine
- 4-Pyrimidinamine, 2,2'-(1,3-propanediylbis(thio))bis-
- DTXSID90153998
- 2,2'-(1,3-Propanediylbis(thio))bis(4-pyrimidinamine)
- 1,3-Bis(4-aminopyrimidinyl-2-thio)propane
- 123392-12-1
-
- Inchi: 1S/C11H14N6S2/c12-8-2-4-14-10(16-8)18-6-1-7-19-11-15-5-3-9(13)17-11/h2-5H,1,6-7H2,(H2,12,14,16)(H2,13,15,17)
- InChI Key: VKOJMFASCCFCKW-UHFFFAOYSA-N
- SMILES: S(C1N=CC=C(N)N=1)CCCSC1N=CC=C(N)N=1
Computed Properties
- Exact Mass: 294.07242
- Monoisotopic Mass: 294.07213682g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 154Ų
Experimental Properties
- PSA: 103.6
4-Pyrimidinamine,2,2'-[1,3-propanediylbis(thio)]bis- (9CI) Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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